Cas no 2098070-00-7 (1-(2-methoxyethyl)-3-(pyrazin-2-yl)-1H-pyrazole-5-carbaldehyde)

• Product Name: 1-(2-methoxyethyl)-3-(pyrazin-2-yl)-1H-pyrazole-5-carbaldehyde
• CAS No: 2098070-00-7
• MF: C₁₁H₁₂N₄O₂
• MW: 232.23858165741
• CID: 6427826
• PubChem ID: 121211036
• Update Time: 2025-06-11

1-(2-methoxyethyl)-3-(pyrazin-2-yl)-1H-pyrazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxyethyl)-3-(pyrazin-2-yl)-1H-pyrazole-5-carbaldehyde
• 1H-Pyrazole-5-carboxaldehyde, 1-(2-methoxyethyl)-3-(2-pyrazinyl)-
• 2-(2-methoxyethyl)-5-pyrazin-2-ylpyrazole-3-carbaldehyde
• F2198-0850
• 2098070-00-7
• AKOS026721134

• Inchi： 1S/C11H12N4O2/c1-17-5-4-15-9(8-16)6-10(14-15)11-7-12-2-3-13-11/h2-3,6-8H,4-5H2,1H3
• InChI Key： XSQPNWQIELVNBE-UHFFFAOYSA-N
• SMILES： N1(CCOC)C(C=O)=CC(C2=NC=CN=C2)=N1

Computed Properties

• Exact Mass: 232.09602564g/mol
• Monoisotopic Mass: 232.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 69.9Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 415.0±45.0 °C(Predicted)
• pka: -0.41±0.10(Predicted)

Additional information on 1-(2-methoxyethyl)-3-(pyrazin-2-yl)-1H-pyrazole-5-carbaldehyde

Introduction to 1-(2-methoxyethyl)-3-(pyrazin-2-yl)-1H-pyrazole-5-carbaldehyde (CAS No. 2098070-00-7)

1-(2-methoxyethyl)-3-(pyrazin-2-yl)-1H-pyrazole-5-carbaldehyde is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2098070-00-7, belongs to a class of heterocyclic aldehydes that exhibit a broad spectrum of biological activities. Its molecular structure, featuring a pyrazole core substituted with a methoxyethyl group and a pyrazine ring, makes it a versatile scaffold for the development of novel therapeutic agents.

The pyrazole moiety is a crucial pharmacophore in drug design, known for its ability to interact with biological targets such as enzymes and receptors. The presence of the 5-carbaldehyde group enhances the compound's reactivity, making it a valuable intermediate in synthetic chemistry. Additionally, the 2-methoxyethyl side chain contributes to the molecule's solubility and pharmacokinetic properties, which are essential for its potential application in drug formulations.

Recent advancements in medicinal chemistry have highlighted the importance of pyrazole derivatives in addressing various therapeutic challenges. Studies have demonstrated that compounds incorporating the pyrazole scaffold exhibit anti-inflammatory, antiviral, and anticancer properties. Among these derivatives, 1-(2-methoxyethyl)-3-(pyrazin-2-yl)-1H-pyrazole-5-carbaldehyde has shown promise in preclinical studies due to its unique structural features.

The pyrazin-2-yl substituent in this compound further expands its biological potential by introducing additional interactions with biological targets. Pyrazine derivatives are known to modulate enzyme activity and receptor binding, making them valuable candidates for drug development. The combination of these structural elements suggests that this compound may possess multiple mechanisms of action, which could be exploited for therapeutic purposes.

In the context of modern drug discovery, the synthesis and characterization of novel heterocyclic compounds like 1-(2-methoxyethyl)-3-(pyrazin-2-yl)-1H-pyrazole-5-carbaldehyde are of paramount importance. The ability to modify the molecular structure allows chemists to fine-tune the biological activity of these compounds. For instance, variations in the substitution pattern can lead to enhanced potency or selectivity against specific disease targets.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The aldehyde functionality provides a site for further chemical modifications, enabling the creation of peptidomimetics or other bioactive scaffolds. Such modifications can be tailored to improve pharmacokinetic properties or to target specific pathological pathways.

Current research in medicinal chemistry emphasizes the need for innovative approaches to combat emerging diseases and improve existing treatments. 1-(2-methoxyethyl)-3-(pyrazin-2-yl)-1H-pyrazole-5-carbaldehyde represents a promising candidate in this endeavor due to its structural complexity and potential biological activity. Its unique combination of pharmacophores makes it an attractive candidate for further investigation.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, are often employed to construct the desired molecular framework. These methods ensure high yield and purity, which are critical for subsequent biological evaluation.

Once synthesized, 1-(2-methoxyethyl)-3-(pyrazin-2-yl)-1H-pyrazole-5-carbaldehyde undergoes rigorous testing to assess its biological activity. In vitro assays are conducted to evaluate its interaction with target proteins and enzymes. Additionally, cell-based assays help determine its cytotoxicity and potential therapeutic effects. These studies provide valuable insights into the compound's mechanism of action and its potential as a lead molecule.

The integration of computational chemistry tools has revolutionized drug discovery by enabling rapid screening of large libraries of compounds. Molecular modeling techniques allow researchers to predict how 1-(2-methoxyethyl)-3-(pyrazin-2-yl)-1H-pyrazole-5-carbaldehyde will interact with biological targets at the atomic level. This approach accelerates the identification of promising candidates and reduces the time required for experimental validation.

In conclusion, 1-(2-methoxyethyl)-3-(pyrazin-2-yl)-1H-pyrazole-5-carbaldehyde (CAS No. 2098070-00-7) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of pharmacophores makes it an attractive candidate for further development as a therapeutic agent. As research continues to uncover new applications for pyrazole derivatives, compounds like this one will play a crucial role in addressing unmet medical needs.